![molecular formula C15H13FN2O4 B2736863 N-[2-(4-fluorophenoxy)ethyl]-4-nitrobenzamide CAS No. 1105209-97-9](/img/structure/B2736863.png)
N-[2-(4-fluorophenoxy)ethyl]-4-nitrobenzamide
Description
N-[2-(4-fluorophenoxy)ethyl]-4-nitrobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 308.31 g/mol. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action and potential applications.
Scientific Research Applications
Environmental Behavior and Fate of Nitroaromatic Compounds
Nitroaromatic compounds, such as parabens and nitrophenols, have been extensively studied for their occurrence, fate, and behavior in aquatic environments. These studies highlight the environmental impact of nitroaromatic compounds, their biodegradability, and their potential as weak endocrine disruptor chemicals. The research emphasizes the need for further understanding of their toxicity and environmental persistence (Haman et al., 2015).
Chemical Properties and Applications
The study of nitroaromatic compounds extends to their use in creating pharmacological agents. For example, conjugates of natural compounds with nitroxyl radicals, including nitroaromatic fragments, have shown potential in enhancing biological activity, modifying pharmacological effects, and increasing selective cytotoxicity. These findings open avenues for drug development and diagnostic applications, suggesting that derivatives of nitroaromatic compounds, such as N-[2-(4-fluorophenoxy)ethyl]-4-nitrobenzamide, may have significant biomedical applications (Grigor’ev et al., 2014).
Potential for Sensing and Diagnostic Applications
Nitroaromatic compounds' unique chemical properties make them suitable for sensing applications. For instance, nanostructured luminescent micelles have been utilized for sensing nitroaromatic and nitramine explosives, indicating the potential of nitroaromatic compounds in forensic and environmental monitoring (Paria et al., 2022). This suggests that N-[2-(4-fluorophenoxy)ethyl]-4-nitrobenzamide could be explored for its properties in sensing technologies, given its structural similarity to other nitroaromatic compounds.
properties
IUPAC Name |
N-[2-(4-fluorophenoxy)ethyl]-4-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FN2O4/c16-12-3-7-14(8-4-12)22-10-9-17-15(19)11-1-5-13(6-2-11)18(20)21/h1-8H,9-10H2,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVASJGNRUUMFMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NCCOC2=CC=C(C=C2)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-fluorophenoxy)ethyl)-4-nitrobenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-N-(3-allyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)-3-methoxybenzamide](/img/structure/B2736781.png)
![N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(4-fluorophenyl)acetamide](/img/structure/B2736785.png)
![1-(4-Fluorophenyl)-3-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one](/img/structure/B2736787.png)
![2-(3-butyl-6-morpholin-4-yl-4-oxoquinazolin-2-yl)sulfanyl-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide](/img/structure/B2736788.png)
![3-[(3-Chlorophenyl)methylsulfanyl]-6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine](/img/structure/B2736790.png)
![1-[3-(Oxiran-2-ylmethoxy)phenyl]triazole](/img/structure/B2736792.png)
![3,6-dichloro-N-{[1-(4-fluorophenyl)-1H-pyrazol-3-yl]methyl}pyridine-2-carboxamide](/img/structure/B2736793.png)
![2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2,5-dimethylphenyl)acetamide](/img/structure/B2736796.png)
